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Introduction

1,3-Bis(aminooxy)propane, also known by its IUPAC name O,O'-(propane-1,3-
diyl)bis(hydroxylamine), is a versatile bifunctional linker molecule. Its core structure consists of
a three-carbon propane chain flanked by two aminooxy groups. This arrangement allows for
the conjugation of two molecules, each containing a carbonyl group (aldehyde or ketone),
through the formation of stable oxime linkages. This property has made it a valuable tool in
various scientific disciplines, particularly in the fields of bioconjugation, drug delivery, and the
development of Proteolysis Targeting Chimeras (PROTACS).[1] This guide provides a
comprehensive overview of the chemical properties, synthesis, applications, and safety
considerations of 1,3-bis(aminooxy)propane.

Chemical and Physical Properties

1,3-Bis(aminooxy)propane is commercially available, typically as a liquid, with a purity of 95-
98%.[1][2][3] Due to the reactive nature of the aminooxy groups, it is recommended to store the
compound at -20°C and for long-term storage, a dry and dark environment is preferable.[1][2]
For short-term handling and shipping, it is stable at ambient temperatures.[1][2] The
dihydrochloride salt of 1,3-bis(aminooxy)propane is also available and exists as a crystalline
solid.[4][5]
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Table 1: Chemical and Physical Properties of 1,3-Bis(aminooxy)propane and its
Dihydrochloride Salt

0,0'-(propane-1,3-

153' . =
. . diyl)bis(hydroxyla
Property Bis(aminooxy)prop j Reference(s)
mine)
ane . .
dihydrochloride
Chemical Formula C3H10N202 C3H10N202 - 2HCI [1112]
Molecular Weight 106.12 g/mol 179.05 g/mol [1][2][4]
CAS Number 98627-69-1 104845-82-1 [1][2][4]
Appearance Liquid Crystals [2][4]
Purity >95% or >98% 98% [1][2]114]
Storage Temperature -20°C Room Temperature [1112]
NOCCCON.[H]CI.
SMILES NOCCCON [4][6]
[H]ICI
COEBNIUQBHSRFT- IXCSERBJSXMMFS-
InChl Key [2][4]
UHFFFAOYSA-N UHFFFAOYSA-N
Synthesis

A common synthetic route to O,0O'-disubstituted hydroxylamines involves the reaction of a
suitable electrophile with a protected hydroxylamine species, followed by deprotection. For 1,3-
bis(aminooxy)propane, a plausible synthesis involves the reaction of 1,3-dibromopropane with
N-hydroxyphthalimide, followed by hydrazinolysis to release the free aminooxy groups.
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General Synthesis Pathway for 1,3-Bis(aminooxy)propane

Step 1: Dialkylation of N-Hydroxyphthalimide

1,3-Dibromopropane N-Hydroxyphthalimide

1,3-Bis(phthalimidooxy)propane

4 \

+ 2 eq. N-Hydroxyphthalimide e.g., K2CO3, DMF

Base

G Hydrazine\
Step 2: Dep>@>tﬁction ¢

Hydrazine 1,3-Bis(aminooxy)propane

Phthalhydrazide (byproduct)

Click to download full resolution via product page

Caption: General synthesis pathway for 1,3-Bis(aminooxy)propane.

Reactions and Applications

The primary utility of 1,3-bis(aminooxy)propane lies in its ability to react with aldehydes and

ketones to form stable oxime linkages. This reaction is chemoselective and proceeds under

mild conditions, making it ideal for bioconjugation applications where sensitive biomolecules

are involved.
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Oxime Ligation

The reaction between an aminooxy group and a carbonyl group (aldehyde or ketone) results in
the formation of an oxime bond. This reaction is a cornerstone of bioorthogonal chemistry,
allowing for the specific labeling and conjugation of biomolecules.

Oxime Bond Formation

Aldehyde/Ketone (R1-C(=0)-R2) 1,3-Bis(aminooxy)propane

Oxime (R1-C(=N-O-R3)-R2)

H20

Click to download full resolution via product page

Caption: The reaction of an aldehyde or ketone with 1,3-bis(aminooxy)propane to form an

oxime.

PROTAC Synthesis

A significant application of 1,3-bis(aminooxy)propane is in the synthesis of PROTACSs.[6]
PROTACSs are heterobifunctional molecules that simultaneously bind to a target protein and an
E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target
protein. 1,3-Bis(aminooxy)propane can serve as a flexible linker to connect the target-binding
moiety and the E3 ligase-binding moiety.
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Role of 1,3-Bis(aminooxy)propane in PROTACs

Target Protein Ligand E3 Ligase Ligand
(with carbonyl group) (with carbonyl group)

Oxime Bond

1,3-Bis(aminooxy)propane

PROTAC Molecule

Click to download full resolution via product page

Caption: Schematic of a PROTAC molecule using 1,3-bis(aminooxy)propane as a linker.

Experimental Protocols

The following are example protocols for the reaction of 1,3-bis(aminooxy)propane with
aldehydes to form bis-oxime derivatives. These can be adapted for various substrates.

Synthesis of 1,3-Bis[(4-
methylbenzylidene)aminooxy]propane[7]

Materials:

4-Methyl-2-hydroxybenzaldehyde (2.02 mmol, 243.2 mq)

1,3-Bis(aminooxy)propane (1.02 mmol, 108.3 mg)

Ethanol (8 mL)

n-Hexane
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Procedure:

e Dissolve 4-methyl-2-hydroxybenzaldehyde in 4 mL of ethanol.

e Dissolve 1,3-bis(aminooxy)propane in 4 mL of ethanol.

e Add the 1,3-bis(aminooxy)propane solution to the aldehyde solution.
« Stir the reaction mixture at 328-333 K for 14 hours.

e Cool the mixture to room temperature.

« If no precipitate forms, concentrate the solution under reduced pressure to approximately 1
mL.

o Separate the resulting precipitate by filtration.

o Wash the precipitate several times with n-hexane.
e Dry the product under vacuum.

Expected Yield: 60.4%

Synthesis of 1,3-Bis[(4-

nitrobenzylidene)aminooxy]propane[8][9]

Materials:

p-Nitrobenzaldehyde (1.235 mmol, 186.6 mq)

1,3-Bis(aminooxy)propane (0.473 mmol, 51.3 mg)

Ethanol (5 mL)

n-Hexane

Procedure:

¢ Dissolve p-nitrobenzaldehyde in 2 mL of ethanol.
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e Dissolve 1,3-bis(aminooxy)propane in 3 mL of ethanol.

e Add the 1,3-bis(aminooxy)propane solution dropwise to the aldehyde solution.

o Stir the mixture at 328 K for 3 hours.

o Cool the reaction to room temperature.

« Filter the precipitate.

e Wash the precipitate successively with ethanol and n-hexane.

e Dry the product in vacuo.

 Purify the product by recrystallization from ethanol.

Expected Yield: 71.8%
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Experimental Workflow for Bis-oxime Synthesis

Dissolve Aldehyde and
1,3-Bis(aminooxy)propane
in Ethanol

i

Mix solutions and stir
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i

Cool to Room Temperature

i

Isolate Precipitate
(Concentrate if necessary)

i

Wash with n-Hexane

i

Dry under Vacuum
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Caption: General workflow for the synthesis of bis-oxime derivatives.
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Safety and Handling
1,3-Bis(aminooxy)propane

Commercial suppliers advise that aminooxy compounds are reactive and sensitive and
recommend immediate use.[1] For detailed safety information, it is crucial to consult the Safety
Data Sheet (SDS) provided by the supplier. General laboratory safety precautions should be
followed, including the use of personal protective equipment (PPE) such as safety glasses,
gloves, and a lab coat. Work should be conducted in a well-ventilated area.

0,0’'-(propane-1,3-diyl)bis(hydroxylamine)
dihydrochloride

The dihydrochloride salt is classified as causing skin irritation (H315) and serious eye irritation
(H319).[4][5][6]

Precautionary Statements:[4][6]

P264: Wash skin thoroughly after handling.
e P280: Wear protective gloves/ eye protection/ face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332 + P313: If skin irritation occurs: Get medical advice/ attention.

o P337 + P313: If eye irritation persists: Get medical advice/ attention.

Conclusion

1,3-Bis(aminooxy)propane is a valuable and versatile bifunctional linker that plays a crucial role
in modern chemical biology and drug discovery. Its ability to form stable oxime bonds under
mild conditions makes it an indispensable tool for researchers developing complex molecular
architectures, including bioconjugates and PROTACSs. A thorough understanding of its
properties, reactivity, and handling is essential for its effective and safe use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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